Cas no 1097256-21-7 (6-(4-methyl-1H-imidazol-1-yl)-4-Pyrimidinecarboxylic acid)

• Product Name: 6-(4-methyl-1H-imidazol-1-yl)-4-Pyrimidinecarboxylic acid
• CAS No: 1097256-21-7
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 1098710
• PubChem ID: 57569584
• Update Time: 2025-04-20

6-(4-methyl-1H-imidazol-1-yl)-4-Pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1H-imidazol-1-yl)-4-Pyrimidinecarboxylic acid
• SCHEMBL13472423
• DB-414353
• 1097256-21-7

• Inchi： 1S/C9H8N4O2/c1-6-3-13(5-12-6)8-2-7(9(14)15)10-4-11-8/h2-5H,1H3,(H,14,15)
• InChI Key： PIPOMCQRLLUQOS-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N1C=NC(C)=C1)=O

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų